N-(3-bromophenyl)-3-nitrobenzamide
Overview
Description
Synthesis Analysis
This would involve a detailed explanation of how the compound can be synthesized from its constituent elements or from other compounds. The yield, purity, and efficiency of the synthesis process would also be discussed .Molecular Structure Analysis
This would involve the use of techniques such as X-ray crystallography or NMR spectroscopy to determine the precise three-dimensional structure of the compound .Chemical Reactions Analysis
This would involve studying the compound’s reactivity, including what types of chemical reactions it undergoes, the conditions under which these reactions occur, and the products of these reactions .Physical And Chemical Properties Analysis
This would involve measuring properties such as the compound’s melting point, boiling point, solubility, and stability. The compound’s chemical properties, such as its acidity or basicity, might also be studied .Scientific Research Applications
Anticancer Activity
N-(3-bromophenyl)-3-nitrobenzamide: and its analogs have been synthesized and tested for their anticancer properties. In particular, studies have shown that certain analogs exhibit significant anticancer activity against various cancer cell lines. For instance, the CNS cancer cell line SNB-75 was found to be particularly sensitive to these compounds, with one analog showing a percent growth inhibition (PGI) of 41.25% .
Molecular Docking Studies
These compounds have also been subjected to molecular docking studies to predict their interaction with cancer-related targets. This helps in understanding the potential binding modes and affinities of N-(3-bromophenyl)-3-nitrobenzamide derivatives towards specific proteins, which is crucial for drug design and development .
ADME and Toxicity Prediction
The pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), as well as the toxicity profiles of these compounds, are predicted using in silico methods. This is an essential step in the drug discovery process to ensure the safety and efficacy of potential drug candidates .
Synthesis of Heterocyclic Compounds
N-(3-bromophenyl)-3-nitrobenzamide: serves as a precursor in the synthesis of various heterocyclic compounds, such as triazoles. These heterocycles have a wide range of applications in medicinal chemistry due to their biological activities .
Fluorination Reactions
Derivatives of N-(3-bromophenyl)-3-nitrobenzamide are used in fluorination reactions. For example, they are involved in the preparation of fluorinated anilines, which are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals .
Schiff Base Formation
The bromophenyl moiety of N-(3-bromophenyl)-3-nitrobenzamide can be utilized to form Schiff bases by reacting with primary amines. These Schiff bases have various applications, including as ligands in coordination chemistry and as organic catalysts .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(3-bromophenyl)-3-nitrobenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrN2O3/c14-10-4-2-5-11(8-10)15-13(17)9-3-1-6-12(7-9)16(18)19/h1-8H,(H,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNAUOCDRHXZHDA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=CC(=CC=C2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-bromophenyl)-3-nitrobenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.